Cas no 305348-07-6 (2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide)

• Product Name: 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide
• CAS No: 305348-07-6
• MF: C₂₁H₂₅N₃O₂S
• MW: 383.507103681564
• CID: 5902833
• PubChem ID: 1128221
• Update Time: 2025-05-26

2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1H-benzo[d]imidazol-2-yl)thio)-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide
• Acetamide, 2-(1H-benzimidazol-2-ylthio)-N-(2,6-diethylphenyl)-N-(methoxymethyl)-
• 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide
• AKOS001175553
• F0783-0074
• 305348-07-6
• Oprea1_712017
• SR-01000426751
• HMS1422E11
• IFLab1_003619
• IDI1_009726
• 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide
• Oprea1_011977
• Z57072513
• SR-01000426751-1
• EU-0004315

• Inchi： 1S/C21H25N3O2S/c1-4-15-9-8-10-16(5-2)20(15)24(14-26-3)19(25)13-27-21-22-17-11-6-7-12-18(17)23-21/h6-12H,4-5,13-14H2,1-3H3,(H,22,23)
• InChI Key： LWTCKIMIWGZSJE-UHFFFAOYSA-N
• SMILES： C(N(C1=C(CC)C=CC=C1CC)COC)(=O)CSC1NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 383.16674822g/mol
• Monoisotopic Mass: 383.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 600.9±65.0 °C(Predicted)
• pka: 10.59±0.10(Predicted)

Additional information on 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide

2-(1H-1,3-Benzodiazol-2-ylsulfanyl)-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide: A Comprehensive Overview

The compound with CAS No 305348-07-6, known as 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The benzodiazole moiety, a key structural component, contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of benzodiazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The sulfur atom in the benzodiazol-2-ylsulfanyl group plays a crucial role in modulating the compound's reactivity and stability. This feature makes it a promising candidate for designing bioactive molecules with potential therapeutic applications. Researchers have explored the synthesis of this compound through a variety of methods, including nucleophilic substitution and coupling reactions, which have been optimized to achieve high yields and purity.

The N-(2,6-diethylphenyl) group attached to the acetamide backbone adds another layer of complexity to this molecule. This substituent not only enhances the compound's lipophilicity but also influences its pharmacokinetic properties. The methoxymethyl group further contributes to the molecule's versatility by providing additional sites for functionalization and interaction with biological systems. These structural elements collectively make this compound a valuable tool for studying molecular recognition and drug design.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to act as a scaffold for building more complex molecules has been exploited in the development of novel antibiotics and anticancer agents. Recent research has focused on its role as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. The benzodiazole core has also been implicated in modulating cellular signaling pathways, making it a target for drug discovery efforts.

The synthesis of 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide involves a series of well-defined steps that ensure the formation of the desired product with high fidelity. Key intermediates include the benzodiazole derivative and the corresponding phenyl-substituted acetamide precursors. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency of this process.

From an analytical standpoint, this compound can be characterized using a variety of spectroscopic methods. High-resolution mass spectrometry (HRMS) provides precise molecular weight information, while nuclear magnetic resonance (NMR) spectroscopy offers insights into its structural arrangement. X-ray crystallography has also been employed to determine its three-dimensional conformation, which is critical for understanding its interactions with biological targets.

In conclusion, CAS No 305348-07-6 represents a cutting-edge molecule with immense potential in both academic research and industrial applications. Its unique structure and functional groups make it a valuable asset in the development of new drugs and materials. As research continues to uncover its full capabilities, this compound is poised to play an increasingly important role in advancing our understanding of chemical biology and therapeutic development.